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Introduction

Aluminum hydride (AlH3), also known as alane, is a binary metal hydride that has garnered

significant scientific interest for over half a century.[1][2][3] Due to its remarkably high hydrogen

content, both by weight (10.1 wt%) and volume (148 kg H₂/m³), it stands out as a highly

promising material for hydrogen storage, meeting the stringent requirements set by the U.S.

Department of Energy (DOE).[1][4][5] Alane's potential extends beyond energy storage; it is

also a high-energy material utilized in solid rocket propellants and pyrotechnics and serves as

a potent reducing agent in organic chemistry.[2][6][7][8] This technical guide provides an in-

depth review of the core research into aluminum hydride, focusing on its various crystalline

forms (polymorphs), synthesis methodologies, decomposition thermodynamics and kinetics,

and key applications.

1. The Polymorphs of Aluminum Hydride

Aluminum hydride exists in at least seven different crystalline forms, with the most common

and stable being α-AlH3.[1][4][9] Other well-characterized polymorphs include α’-, β-, γ-, ε-, and

ζ-alane.[6] The α-polymorph is the most thermodynamically stable and therefore possesses the

most practical value for applications.[1] The less stable β- and γ-polymorphs will exothermically

transition to the α-phase upon heating to around 100°C before subsequently decomposing.[1]

[10][11][12]
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The α-AlH3 polymorph features a cubic or rhombohedral morphology with aluminum atoms in

an octahedral coordination, interconnected by Al-H-Al bridges.[6] This structural arrangement is

crucial to its stability and decomposition characteristics.

Data Presentation: Properties of Key AlH₃ Polymorphs

The following table summarizes the key quantitative properties of the most studied aluminum
hydride polymorphs.

Property α-AlH₃ β-AlH₃ γ-AlH₃ Reference

Gravimetric

Hydrogen

Density

10.1 wt% 10.1 wt% 10.1 wt% [6][11]

Volumetric

Hydrogen

Density

148 kg H₂/m³ 148 kg H₂/m³ 148 kg H₂/m³ [1][4][5][11]

Enthalpy of

Formation (ΔHf)
-11.4 kJ/mol -8.0 kJ/mol - [1][4][10][11]

Transition

Enthalpy to α-

phase

N/A -1.5 ± 0.4 kJ/mol -2.8 ± 0.4 kJ/mol [10][11]

Decomposition

Temperature
~160°C

Transitions to α-

phase at ~100°C

Transitions to α-

phase at ~100°C
[10]

2. Synthesis of Aluminum Hydride

The synthesis of alane is a critical aspect of its research and application, with various methods

developed to produce different polymorphs and purities.

2.1. Organometallic Synthesis (Schlesinger Reaction)

The most common and well-established method for preparing AlH₃ is the Schlesinger reaction,

first published in 1947.[6][13] This method involves the reaction of an aluminum salt, typically
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aluminum trichloride (AlCl₃), with a hydride source, most commonly lithium aluminum hydride
(LiAlH₄), in an ethereal solvent like diethyl ether.[6][13]

Experimental Protocol: Typical Schlesinger Reaction for α-AlH₃

Reactant Preparation: Under an inert argon atmosphere, a solution of aluminum chloride

(AlCl₃) in diethyl ether is prepared in a reaction flask and cooled (typically below 0°C).[13]

Separately, a standardized solution of lithium aluminum hydride (LiAlH₄) in ether is

prepared.

Reaction: The LiAlH₄ solution is added dropwise to the stirred AlCl₃ solution. The reaction

precipitates lithium chloride (LiCl) as a white solid.[13] Reaction: 3LiAlH₄ + AlCl₃ → 4AlH₃ +

3LiCl

Crystallization: Toluene is added dropwise to the reaction mixture. This decreases the

solubility of the AlH₃-etherate complex, promoting the precipitation and crystallization of

solvent-free α-AlH₃.[13]

Isolation and Purification: The solution is filtered to remove the LiCl precipitate. The solvent

is then carefully removed under reduced pressure.[13] The resulting AlH₃ powder may be

washed with a solvent like tetrahydrofuran (THF) or a dilute aqueous HCl solution to remove

impurities.[13]

Drying and Storage: The purified AlH₃ is dried under vacuum. Freshly prepared,

unpassivated alane can be pyrophoric and must be handled with care.[10] Surface-treated

materials, however, can be safely stored for extended periods.[10]

2.2. Mechanochemical Synthesis

A solvent-free approach to synthesizing alane involves mechanochemistry, or ball milling.[9][14]

This method can produce adduct-free alane directly from precursors like lithium hydride (LiH) or

sodium hydride (NaH) and aluminum chloride (AlCl₃) at room temperature.[14][15]

Experimental Protocol: Mechanochemical Synthesis

Reactant Loading: In an inert atmosphere glovebox, the hydride source (e.g., NaH) and AlCl₃

are loaded into a hardened steel milling vial with steel balls. An excess of the hydride source
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is often used initially to promote the formation of stable alanate intermediates.[14][15]

Milling: The vial is sealed and milled in a high-energy planetary ball mill. The reaction is often

performed stepwise, with gradual addition of AlCl₃ to reach the final stoichiometry, which

prevents the decomposition of unstable intermediates into metallic aluminum.[14] A

moderate hydrogen back-pressure (~300 bar) may be required to suppress decomposition

reactions.[14]

Product Characterization: The resulting powder mixture is characterized using techniques

like Powder X-ray Diffraction (PXRD) and solid-state ²⁷Al NMR spectroscopy to confirm the

formation of AlH₃.[14]

2.3. Other Synthesis Routes

Other methods explored for alane synthesis include electrochemical routes, which offer a

potential pathway for regeneration from spent aluminum, and direct synthesis from aluminum

and hydrogen at very high pressures and temperatures (e.g., 10.0 GPa and 650°C).[1][16]

Visualization: Experimental Workflow for Alane Synthesis

The following diagram illustrates a generalized workflow for the synthesis and characterization

of aluminum hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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